Cas no 56057-25-1 (7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one)
7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one
- 1,3-dihydro-7-methyl-2H-Pyrrolo[3,2-b]pyridin-2-one
- 7-methyl-1,3-dihydropyrrolo[3,2-b]pyridin-2-one
- 7-METHYL-4-AZA-2-OXINDOLE
- RPQWKYDZGOEUFR-UHFFFAOYSA-N
- FCH1169510
- AX8217082
- AB0025516
- W6992
- ST24024547
- 7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one
-
- MDL: MFCD12924242
- Inchi: 1S/C8H8N2O/c1-5-2-3-9-6-4-7(11)10-8(5)6/h2-3H,4H2,1H3,(H,10,11)
- InChI Key: RPQWKYDZGOEUFR-UHFFFAOYSA-N
- SMILES: O=C1CC2=C(C(C)=CC=N2)N1
Computed Properties
- Exact Mass: 148.06400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Topological Polar Surface Area: 42
Experimental Properties
- Density: 1.228
- Melting Point: 264 ºC
- PSA: 41.99000
- LogP: 1.02260
7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU993-100mg |
7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one |
56057-25-1 | 95+% | 100mg |
1164CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU993-250mg |
7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one |
56057-25-1 | 95+% | 250mg |
2794CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M848974-50mg |
7-Methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one |
56057-25-1 | 95% | 50mg |
1,018.80 | 2021-05-17 | |
| Fluorochem | 209023-250mg |
7-Methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one |
56057-25-1 | 95% | 250mg |
£212.00 | 2022-03-01 | |
| Fluorochem | 209023-1g |
7-Methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one |
56057-25-1 | 95% | 1g |
£528.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU993-50mg |
7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one |
56057-25-1 | 95+% | 50mg |
675.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU993-200mg |
7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one |
56057-25-1 | 95+% | 200mg |
1694.0CNY | 2021-08-04 | |
| TRC | M675110-10mg |
7-methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one |
56057-25-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M675110-50mg |
7-methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one |
56057-25-1 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M675110-100mg |
7-methyl-1H-pyrrolo[3,2-b]pyridin-2(3H)-one |
56057-25-1 | 100mg |
$ 250.00 | 2022-06-03 |
7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one Suppliers
7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one
7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one (CAS No. 56057-25-1): A Comprehensive Overview
The compound 7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one (CAS No. 56057-25-1) represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound, characterized by its fused pyrrole and pyridine rings, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of a methyl group at the 7-position and the unique tetracyclic framework make it an intriguing candidate for further exploration in medicinal chemistry.
In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit potent pharmacological effects. The pyrrolo[3,2-b]pyridine scaffold is particularly noteworthy, as it is found in several bioactive natural products and synthetic molecules. Studies have demonstrated that this core structure can modulate various biological pathways, making it a valuable starting point for drug design. The compound CAS No. 56057-25-1 is no exception and has been the subject of multiple research endeavors aimed at uncovering its therapeutic potential.
One of the most compelling aspects of 7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one is its ability to interact with multiple biological targets. Preliminary studies suggest that it may possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its structural features hint at potential activity against enzymes such as kinases and proteases, which are often implicated in various diseases. These findings have prompted researchers to investigate its efficacy in preclinical models of inflammation and other pathological conditions.
The synthesis of 7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one presents unique challenges due to its complex tetracyclic structure. However, advances in synthetic methodologies have made it more feasible to produce this compound in multi gram quantities. Modern techniques such as transition metal-catalyzed reactions and palladium-mediated coupling reactions have been instrumental in streamlining the synthetic route. These developments have not only improved yield but also enhanced the purity of the final product, making it suitable for further biological evaluation.
In the context of drug discovery, the< strong>pyrrolo[3,2-b]pyridine scaffold has been extensively explored for its potential to act as a pharmacophore. The compound CAS No. 56057-25-1 fits well within this framework and has been modified in various ways to optimize its pharmacological properties. For instance, structural analogs with different substituents have been synthesized to assess their impact on biological activity. Such modifications have provided valuable insights into the structure-activity relationships (SAR) of this class of compounds.
The biological evaluation of 7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one has revealed promising results in several preclinical studies. In particular, its ability to modulate enzyme activity has been highlighted as a key mechanism of action. For example, studies indicate that it may inhibit the activity of cyclooxygenase (COX), an enzyme crucial for prostaglandin synthesis and inflammation. This suggests that the compound could be developed into a therapeutic agent for conditions characterized by excessive inflammation.
Furthermore, the< strong>CAS No. 56057-25-1 compound has shown potential in models of pain and neurodegenerative diseases. Its interaction with central nervous system (CNS) receptors has been investigated, revealing possible analgesic effects. Additionally, preliminary data suggest that it may protect against neurotoxicity associated with certain neurological disorders. These findings underscore the versatility of this molecule and its potential applications beyond anti-inflammatory therapy.
The future direction of research on 7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one lies in translating preclinical findings into clinical applications. Efforts are underway to optimize its pharmacokinetic properties and develop suitable formulations for human use. Collaborative efforts between synthetic chemists and biologists are essential to advance this process. By leveraging interdisciplinary approaches, researchers aim to bring this promising compound from bench to bedside.
In conclusion,< strong>7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one (CAS No. 56057-25-1) is a structurally intriguing molecule with significant potential in pharmaceutical development. Its unique scaffold and demonstrated biological activities make it a valuable candidate for further exploration. As research continues to uncover new therapeutic applications for this compound,it is likely to play an important role in addressing various human health challenges.
56057-25-1 (7-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one) Related Products
- 1190322-98-5(6-methyl-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)